Cas no 67023-80-7 (Ohchinin)

• Product Name: Ohchinin
• CAS No: 67023-80-7
• Molecular Formula: C₃₈H₄₄O₉
• Molecular Weight: 644.75056
• CID: 837314
• PubChem ID: 102004580

Ohchinin Properties

Names and Identifiers

• Ohchinin
• N²-[(4,6-Dimethoxy-2-naphthyl)sulfonyl]-L-arginyl-N-cyclohexylglycine
• [ "" ]
• HY-N3151
• [(1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-6-(furan-3-yl)-14-hydroxy-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-3-phenylprop-2-enoate
• FS-9276
• AKOS040762140
• CS-0023374
• 2H,3H-Cyclopenta(d')naphtho(1,8-bc:2,3-b')difuran-6-acetic acid, 8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-((1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (2aR-(2aalpha,3beta,5beta(E),5aalpha,6alpha,6aalpha,8beta,9abeta,10aalpha,10balpha,10cbeta))-
• 67023-80-7
• DA-66313
• ((1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-6-(furan-3-yl)-14-hydroxy-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo(9.6.1.02,9.04,8.015,18)octadec-7-en-12-yl) (E)-3-phenylprop-2-enoate

• InChIKey： FCOMMYNXUJVOPV-VSCMBUAFSA-N
• Inchi： InChI=1S/C36H42O8/c1-20-23(22-13-14-41-18-22)15-24-30(20)36(4)25(16-29(39)40-5)35(3)27(44-28(38)12-11-21-9-7-6-8-10-21)17-26(37)34(2)19-42-31(32(34)35)33(36)43-24/h6-14,18,23-27,31-33,37H,15-17,19H2,1-5H3/b12-11+/t23-,24-,25-,26-,27+,31-,32+,33-,34-,35+,36-/m1/s1
• SMILES： CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(CC(C6(C5C4OC6)C)O)OC(=O)C=CC7=CC=CC=C7)C)CC(=O)OC)C

Computed Properties

• Exact Mass: 602.28800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 602.28796829g/mol
• Heavy Atom Count: 44
• Complexity: 1220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 5.46740
• PSA: 104.43000
• Boiling Point: 692.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 372.7±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids